6-Carboxymethyl-6H-dibenzo(b,d)pyran
Overview
Description
6-Carboxymethyl-6H-dibenzo(b,d)pyran is a chemical compound with the molecular formula C15H12O3 and a molecular weight of 240.25 g/mol It is a derivative of dibenzo[b,d]pyran, featuring a carboxymethyl group at the 6-position
Preparation Methods
The synthesis of 6-Carboxymethyl-6H-dibenzo(b,d)pyran can be achieved through a multicomponent domino reaction. This process involves several steps, including Knoevenagel condensation, transesterification, enamine formation, an inverse electron demand Diels–Alder (IEDDA) reaction, 1,2-elimination, and transfer hydrogenation . These reactions are typically carried out under controlled conditions to ensure the desired product is obtained with high purity and yield.
Chemical Reactions Analysis
6-Carboxymethyl-6H-dibenzo(b,d)pyran undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.
Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures and pressures. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
6-Carboxymethyl-6H-dibenzo(b,d)pyran has several applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of 6-Carboxymethyl-6H-dibenzo(b,d)pyran involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
6-Carboxymethyl-6H-dibenzo(b,d)pyran can be compared with other similar compounds, such as:
6H-Dibenzo[b,d]pyran-1-ol: This compound features a hydroxyl group at the 1-position and is known for its potential biological activities.
6H-Dibenzo[b,d]pyran-6-acetic acid: This compound is similar in structure but features an acetic acid group at the 6-position.
Properties
CAS No. |
83360-40-1 |
|---|---|
Molecular Formula |
C15H12O3 |
Molecular Weight |
240.25 g/mol |
IUPAC Name |
2-(6H-benzo[c]chromen-6-yl)acetic acid |
InChI |
InChI=1S/C15H12O3/c16-15(17)9-14-12-7-2-1-5-10(12)11-6-3-4-8-13(11)18-14/h1-8,14H,9H2,(H,16,17) |
InChI Key |
RJFAXVGXCPTRGY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(OC3=CC=CC=C23)CC(=O)O |
Origin of Product |
United States |
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